Cas no 1354704-49-6 (2-(3-Bromo-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid
• CAS No: 1354704-49-6
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• MDL: MFCD24540328
• CID: 4696240
• PubChem ID: 66509432
• Update Time: 2025-06-07

2-(3-Bromo-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1{H}-pyrazol-1-yl)acetic acid
• 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid
• STL415406
• FCH2343199
• (3-bromo-1H-pyrazol-1-yl)acetic acid

• MDL： MFCD24540328
• Inchi： 1S/C5H5BrN2O2/c6-4-1-2-8(7-4)3-5(9)10/h1-2H,3H2,(H,9,10)
• InChI Key： GZXQMIQTZFEXFO-UHFFFAOYSA-N
• SMILES： BrC1C=CN(CC(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Topological Polar Surface Area: 55.1

Additional information on 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid (CAS No. 1354704-49-6) and Its Emerging Applications in Chemical Biology

2-(3-Bromo-1H-pyrazol-1-yl)acetic acid, identified by the chemical identifier CAS No. 1354704-49-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. The compound features a pyrazole core substituted with a bromo group at the 3-position and an acetic acid moiety at the 2-position, which together contribute to its versatile reactivity and functionalization capabilities. This introduction explores the compound's chemical characteristics, synthetic pathways, and its emerging role in pharmaceutical research and drug development.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. The bromine substituent at the 3-position of the pyrazole ring enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

The acetic acid side chain provides a carboxylate functionality, which can participate in various biochemical interactions. This moiety is commonly utilized in drug design to modulate solubility, improve pharmacokinetic properties, or engage with specific biological targets. The combination of the brominated pyrazole core and the acetic acid group makes 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in various cellular processes. Pyrazole derivatives have shown promise as inhibitors of enzymes involved in PTMs such as protein kinases and phosphatases. The bromine atom in 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid serves as an excellent handle for appending recognition motifs that can interact with specific amino acid residues in target proteins. This has led to its exploration as a lead compound in the development of kinase inhibitors.

Moreover, the acetic acid group can be further functionalized to introduce additional pharmacophores or to enhance binding affinity through hydrogen bonding interactions. For instance, esterification or amidation of the carboxylate group can yield derivatives with improved metabolic stability or altered pharmacokinetic profiles. Such modifications are critical for optimizing drug candidates for clinical translation.

Recent studies have highlighted the potential of 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid in modulating inflammatory pathways. Pyrazole derivatives have been reported to inhibit inflammatory enzymes such as COX-2 and LOX, which are implicated in chronic inflammatory diseases. The brominated pyrazole core appears to enhance binding affinity to these enzymes by optimizing key interactions within the active site. This has spurred interest in using 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid as a scaffold for designing next-generation anti-inflammatory agents.

The compound's synthetic accessibility also contributes to its attractiveness as a research tool. Several synthetic routes have been developed for preparing 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid, including multi-step sequences involving condensation reactions followed by bromination and carboxylation steps. Advances in synthetic methodologies have enabled high-yield preparations of this compound, making it readily available for medicinal chemistry applications.

In conclusion, 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid (CAS No. 1354704-49-6) represents a promising scaffold for drug discovery due to its unique structural features and functional versatility. Its potential applications in inhibiting kinases and modulating inflammatory pathways highlight its significance in modern chemical biology research. As synthetic chemistry continues to evolve, further exploration of this compound is expected to yield novel therapeutic agents with improved efficacy and safety profiles.